2-(Hydroxyimino)-5-methyl-5-azabicyclo[4.4.0]decane

• IUPAC Name: (NE)-N-(1-methyl-2,3,4a,5,6,7,8,8a-octahydroquinolin-4-ylidene)hydroxylamine
• InChI: InChI=1S/C10H18N2O/c1-12-7-6-9(11-13)8-4-2-3-5-10(8)12/h8,10,13H,2-7H2,1H3/b11-9+
• InChI Key: VLFXIXTWZUYHAF-PKNBQFBNSA-N
• Canonical SMILES: CN1CCC(=NO)C2C1CCCC2
• Isomeric SMILES: CN1CC/C(=N\O)/C2C1CCCC2
• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• CAS No.: 890095-17-7

Description

Bicyclo[4.4.0]decane is a type of organic compound that is part of a larger class of compounds known as polycyclic alkanes. These compounds are characterized by multiple cyclic structures, or “rings”, in their molecular structure. Bicyclo[4.4.0]decane, in particular, is a bicyclic compound, meaning it consists of two fused rings.

Synthesis Analysis

The synthesis of bicyclo[4.4.0]decane structures often involves complex multifunctional frameworks. The efficient construction of these natural products is an attractive pursuit in the development of novel antibiotics. The synthesis often necessitates special strategies due to the presence of dense architectural and stereochemical complexity.

Molecular Structure Analysis

The molecular structure of bicyclo[4.4.0]decane is characterized by a wide range of structural diversity. This structural diversity is one of the reasons why these compounds frequently exhibit potent and selective antibacterial activities.

Chemical Reactions Analysis

The chemical reactions involving bicyclo[4.4.0]decane structures are diverse and complex. The presence of dense architectural and stereochemical complexity necessitates special strategies in the synthetic pursuits of these natural trans-bicyclo[4.4.0]decane antibiotics.

Physical and Chemical Properties Analysis

The physical and chemical properties of bicyclo[4.4.0]decane structures can vary widely depending on the specific compound. For example, decalin, a bicyclic organic compound, is an industrial solvent and is a colorless liquid with an aromatic odor.

Mechanism of Action

While the specific mechanism of action for “2-(Hydroxyimino)-5-methyl-5-azabicyclo[4.4.0]decane” is not available, it’s worth noting that many bicyclo[4.4.0]decane-containing natural products display a wide range of structural diversity and frequently exhibit potent and selective antibacterial activities.

Future Directions

The future directions in the research and development of bicyclo[4.4.0]decane structures are promising. With the major factors in combating antibiotic resistance being the discovery of novel scaffolds, the efficient construction of these natural products is an attractive pursuit in the development of novel antibiotics.